Cas no 1361890-39-2 (2-Chloro-5-(trifluoromethoxy)pyridin-4-amine)

• Product Name: 2-Chloro-5-(trifluoromethoxy)pyridin-4-amine
• CAS No: 1361890-39-2
• MF: C₆H₄ClF₃N₂O
• MW: 212.556970596313
• MDL: MFCD25450943
• CID: 5141295
• PubChem ID: 127264523
• Update Time: 2025-05-26

2-Chloro-5-(trifluoromethoxy)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-trifluoromethoxy-pyridin-4-ylamine
• 4-Pyridinamine, 2-chloro-5-(trifluoromethoxy)-
• 2-Chloro-5-(trifluoromethoxy)pyridin-4-amine
• F75649
• 1361890-39-2

• MDL： MFCD25450943
• Inchi： 1S/C6H4ClF3N2O/c7-5-1-3(11)4(2-12-5)13-6(8,9)10/h1-2H,(H2,11,12)
• InChI Key： ABXRSIIWRAWMOW-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(OC(F)(F)F)C(N)=C1

Computed Properties

• Exact Mass: 211.9964249g/mol
• Monoisotopic Mass: 211.9964249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-Chloro-5-(trifluoromethoxy)pyridin-4-amine

Recent Advances in the Study of 2-Chloro-5-(trifluoromethoxy)pyridin-4-amine (CAS: 1361890-39-2) and Its Applications in Chemical Biology and Pharmaceutical Research

In recent years, the compound 2-Chloro-5-(trifluoromethoxy)pyridin-4-amine (CAS: 1361890-39-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its chloro and trifluoromethoxy substituents, has demonstrated promising potential as a key intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable scaffold for drug discovery, particularly in the development of novel therapeutics targeting infectious diseases, neurological disorders, and cancer. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential applications in medicinal chemistry.

The synthesis of 2-Chloro-5-(trifluoromethoxy)pyridin-4-amine has been optimized in several recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts, which achieved a 92% yield under mild reaction conditions. This advancement is particularly significant for large-scale production, addressing previous challenges associated with the compound's sensitivity to harsh reaction environments. Furthermore, the introduction of green chemistry principles in its synthesis has reduced the environmental impact, aligning with the pharmaceutical industry's growing emphasis on sustainability.

From a biological perspective, recent investigations have focused on the compound's role as a building block for kinase inhibitors. A study published in ACS Chemical Biology (2024) demonstrated its incorporation into a series of pyridine-based compounds showing potent inhibitory activity against JAK3 kinases, with IC50 values in the nanomolar range. These findings are particularly relevant for autoimmune disease research, as JAK3 is a validated target for conditions such as rheumatoid arthritis and psoriasis. The trifluoromethoxy group's electron-withdrawing properties were found to significantly enhance binding affinity to the kinase ATP-binding site, suggesting that 1361890-39-2 could serve as a privileged structure for kinase inhibitor development.

In antimicrobial research, derivatives of 2-Chloro-5-(trifluoromethoxy)pyridin-4-amine have shown remarkable activity against drug-resistant bacterial strains. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain fluoroquinolone hybrids containing this scaffold exhibited broad-spectrum activity against MRSA and ESBL-producing E. coli, with MIC values comparable to current frontline antibiotics. The presence of both chloro and trifluoromethoxy groups appears to contribute to membrane penetration and target binding, although the exact mechanism of action requires further elucidation. These results position the compound as a promising candidate for addressing the global challenge of antimicrobial resistance.

The compound's potential in CNS drug development has also emerged as an active area of investigation. Research presented at the 2023 International Conference on Alzheimer's Disease highlighted its structural similarity to known neurotransmitter modulators. Preliminary in vitro studies using neuronal cell cultures demonstrated that certain derivatives could modulate glutamate receptor activity with high selectivity, suggesting possible applications in neurodegenerative disease treatment. However, pharmacokinetic studies indicate that blood-brain barrier penetration remains a challenge that needs to be addressed through further structural optimization.

From a safety and toxicology perspective, recent preclinical evaluations have provided important insights. A comprehensive ADMET study published in Chemical Research in Toxicology (2023) reported favorable metabolic stability and low cytochrome P450 inhibition for the parent compound, though some derivatives showed species-specific toxicity in hepatocyte assays. These findings underscore the importance of careful structural modification when developing drug candidates based on this scaffold. The establishment of structure-toxicity relationships will be crucial for future medicinal chemistry efforts involving 1361890-39-2.

Looking forward, several research groups are exploring the use of 2-Chloro-5-(trifluoromethoxy)pyridin-4-amine in PROTAC (Proteolysis Targeting Chimera) development. Its ability to serve as a linker between target-binding moieties and E3 ligase recruiters makes it particularly valuable in this emerging therapeutic modality. Early results from these studies suggest that the compound's rigidity and polarity profile may offer advantages over traditional linker chemistries, potentially leading to more efficient protein degradation systems.

In conclusion, 2-Chloro-5-(trifluoromethoxy)pyridin-4-amine (CAS: 1361890-39-2) represents a versatile and pharmacologically interesting scaffold with applications across multiple therapeutic areas. The recent advancements in its synthesis, biological evaluation, and structural optimization highlight its growing importance in drug discovery. As research continues to uncover new applications and refine existing ones, this compound is poised to make significant contributions to the development of next-generation therapeutics. Future studies should focus on expanding its utility in targeted therapies and addressing current limitations in bioavailability and selectivity.